Cas no 1804087-26-0 (2-(3-Chloropropanoyl)-5-methylphenol)
2-(3-Chloropropanoyl)-5-methylphenol Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-Chloropropanoyl)-5-methylphenol
-
- Inchi: 1S/C10H11ClO2/c1-7-2-3-8(10(13)6-7)9(12)4-5-11/h2-3,6,13H,4-5H2,1H3
- InChI Key: PXGJMXASAFYJDR-UHFFFAOYSA-N
- SMILES: ClCCC(C1C=CC(C)=CC=1O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 182
- XLogP3: 2.7
- Topological Polar Surface Area: 37.3
2-(3-Chloropropanoyl)-5-methylphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010014280-250mg |
2-(3-Chloropropanoyl)-5-methylphenol |
1804087-26-0 | 97% | 250mg |
484.80 USD | 2021-07-05 | |
| Alichem | A010014280-500mg |
2-(3-Chloropropanoyl)-5-methylphenol |
1804087-26-0 | 97% | 500mg |
790.55 USD | 2021-07-05 | |
| Alichem | A010014280-1g |
2-(3-Chloropropanoyl)-5-methylphenol |
1804087-26-0 | 97% | 1g |
1,460.20 USD | 2021-07-05 |
2-(3-Chloropropanoyl)-5-methylphenol Related Literature
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
Additional information on 2-(3-Chloropropanoyl)-5-methylphenol
Recent Advances in the Study of 2-(3-Chloropropanoyl)-5-methylphenol (CAS: 1804087-26-0) in Chemical Biology and Pharmaceutical Research
The compound 2-(3-Chloropropanoyl)-5-methylphenol (CAS: 1804087-26-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This phenolic derivative, characterized by its chloropropanoyl and methylphenol functional groups, exhibits unique chemical properties that make it a promising candidate for various therapeutic interventions. Recent studies have focused on elucidating its mechanism of action, synthetic pathways, and biological activities, providing valuable insights for researchers in the field.
One of the key areas of investigation has been the compound's role as an intermediate in the synthesis of more complex bioactive molecules. Researchers have successfully utilized 2-(3-Chloropropanoyl)-5-methylphenol as a building block for the development of novel anti-inflammatory and antimicrobial agents. The presence of both the chloropropanoyl and phenol moieties allows for diverse chemical modifications, enabling the creation of derivatives with enhanced pharmacological properties. Recent synthetic approaches have focused on optimizing yield and purity while minimizing environmental impact, reflecting the growing emphasis on green chemistry principles in pharmaceutical manufacturing.
From a biological perspective, studies have demonstrated that 2-(3-Chloropropanoyl)-5-methylphenol exhibits moderate inhibitory activity against several enzymes involved in inflammatory pathways. In vitro assays have shown promising results in reducing the production of pro-inflammatory cytokines, suggesting potential applications in the treatment of chronic inflammatory diseases. However, researchers caution that further optimization of the compound's pharmacokinetic properties is necessary to improve bioavailability and reduce potential toxicity before clinical applications can be considered.
The structural analysis of 2-(3-Chloropropanoyl)-5-methylphenol has revealed interesting insights into its molecular interactions. X-ray crystallography studies have provided detailed information about its conformation and potential binding sites, which are crucial for understanding its mechanism of action at the molecular level. Computational modeling approaches, including molecular docking simulations, have further complemented these findings by predicting potential protein targets and binding affinities. These structural studies form the foundation for rational drug design efforts aimed at developing more potent and selective derivatives.
Recent advancements in analytical techniques have also contributed to a better understanding of this compound. High-performance liquid chromatography (HPLC) methods have been developed for precise quantification, while mass spectrometry studies have provided valuable information about its fragmentation patterns and stability under various conditions. These analytical developments are particularly important for quality control in pharmaceutical applications and for monitoring the compound's metabolism in biological systems.
Looking forward, researchers are exploring the potential of 2-(3-Chloropropanoyl)-5-methylphenol in combination therapies and targeted drug delivery systems. Preliminary studies suggest that when conjugated with nanoparticles or incorporated into polymer-based carriers, the compound's therapeutic efficacy may be significantly enhanced while minimizing side effects. These innovative approaches represent exciting new directions in the application of this chemical entity and warrant further investigation.
In conclusion, the growing body of research on 2-(3-Chloropropanoyl)-5-methylphenol (CAS: 1804087-26-0) highlights its versatility and potential in pharmaceutical development. While challenges remain in optimizing its pharmacological profile, the compound's unique chemical structure and demonstrated biological activities make it a valuable subject for ongoing research. Future studies will likely focus on structure-activity relationships, mechanism elucidation, and translational applications, potentially leading to novel therapeutic agents derived from this promising chemical scaffold.
1804087-26-0 (2-(3-Chloropropanoyl)-5-methylphenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)